Cas no 67193-97-9 (7-hydroxy-2H-benzob1,4oxazin-3(4H)-one)

7-Hydroxy-2H-benzob1,4oxazin-3(4H)-one is a heterocyclic organic compound featuring a benzoxazine core with a hydroxyl substituent at the 7-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and hydrogen-bonding capability enhance its utility in coupling reactions and as a scaffold for bioactive molecule development. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined crystalline form ensures high purity, critical for precision applications in medicinal chemistry and material science. Researchers leverage its structural motifs for designing ligands, catalysts, and functional materials.

7-hydroxy-2H-benzob1,4oxazin-3(4H)-one structure

67193-97-9 structure

Product Name:7-hydroxy-2H-benzob1,4oxazin-3(4H)-one

CAS No:67193-97-9

MF:C₈H₇NO₃

MW:165.146082162857

MDL:MFCD11878414

CID:395193

PubChem ID:10057870

Update Time:2025-10-15

7-hydroxy-2H-benzob1,4oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

- 7-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
- 2,3-dihydro-7-hydroxy-1,4-benzoxazin-3-one
- 2H-1,4-Benzoxazin-3(4H)-one, 7-hydroxy-
- 7-hydroxy-4H-1,4-benzoxazin-3-one
- 2H-1,4-Benzoxazin-3(4H)-one, 7-hydroxy
- 6-hydroxy-2H-1,4-benzoxazin-3(4H)-one
- 7-hydroxy-2H-1,4-benzoxazin-3(4H)-one
- 7-hydroxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine
- 7-Hydroxy-4H-benz[1,4]oxazin-3-on
- 7-hydroxy-4H-benz[1,4]oxazin-3-one
- CTK1J3794
- MB11352
- SureCN295559
- EN300-1696732
- GAHMCUIGTHMIFD-UHFFFAOYSA-N
- 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
- CS-0085209
- MFCD11878414
- SCHEMBL295559
- AKOS015948678
- A846706
- 67193-97-9
- AM20040992
- FT-0660811
- SY286048
- AT20434
- DTXSID60434827
- 7-hydroxy-2H-benzob1,4oxazin-3(4H)-one
- MDL： MFCD11878414
- Inchi： 1S/C8H7NO3/c10-5-1-2-6-7(3-5)12-4-8(11)9-6/h1-3,10H,4H2,(H,9,11)
- InChI Key： GAHMCUIGTHMIFD-UHFFFAOYSA-N
- SMILES： O1CC(NC2C=CC(=CC1=2)O)=O

Computed Properties

Exact Mass: 165.04261
Monoisotopic Mass: 165.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.396
Melting Point: 208-209 ºC
PSA: 58.56

7-hydroxy-2H-benzob1,4oxazin-3(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093401-1g	7-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9	95%	1g	$499.95	2023-09-01
Chemenu	CM160771-1g	7-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9	95%	1g	$574	2021-06-17
TRC	H955330-10mg	7-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9		10mg	$ 50.00	2022-06-04
TRC	H955330-50mg	7-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9		50mg	$ 95.00	2022-06-04
TRC	H955330-100mg	7-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9		100mg	$ 135.00	2022-06-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01814-5g	2H-1,4-benzoxazin-3(4H)-one, 7-hydroxy-	67193-97-9	95%	5g	$1759	2023-09-07
Chemenu	CM160771-1g	7-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	K13338-5g	7-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9	95%	5g	$2200	2023-05-08
eNovation Chemicals LLC	K13338-10g	7-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9	95%	10g	$3000	2023-05-08
eNovation Chemicals LLC	Y1192396-1g	7-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one	67193-97-9	95%	1g	$910	2024-07-19